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Compound of Interest

Compound Name: 3,6-Dichloro-2,4-difluoroaniline

Cat. No.: B3110583 Get Quote

To the intended audience of researchers, scientists, and drug development professionals: This

document provides a detailed overview of the physicochemical properties of a specific

halogenated aniline.

Important Note on the Target Compound: Initial searches for "3,6-dichloro-2,4-difluoroaniline"

did not yield any publicly available data regarding its physicochemical properties, synthesis, or

biological activity. This suggests that this specific isomer is either not well-characterized or is

not commonly synthesized.

Therefore, this guide will focus on the closely related and well-documented isomer, 3,5-

dichloro-2,4-difluoroaniline (CAS Number: 83121-15-7). The data presented below pertains

exclusively to this compound and should be considered as a reference for a polysubstituted

dichloro-difluoroaniline.

Physicochemical Properties of 3,5-dichloro-2,4-
difluoroaniline
The following table summarizes the key physicochemical properties of 3,5-dichloro-2,4-

difluoroaniline.
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Property Value Source

CAS Number 83121-15-7 [1]

Molecular Formula C₆H₃Cl₂F₂N [2]

Molecular Weight 197.999 g/mol [2]

Melting Point 75 °C [2]

Boiling Point 268.1 °C at 760 mmHg [2]

Density 1.596 g/cm³ [2]

Solubility Soluble in Methanol [2]

pKa (Predicted) 1.15 ± 0.10 [2]

LogP (Predicted) 3.435 [2]

Vapor Pressure 0.00784 mmHg at 25°C [2]

Flash Point 116 °C [2]

Refractive Index 1.562 [2]

Synthesis and Experimental Protocols
A common synthetic route to 3,5-dichloro-2,4-difluoroaniline involves the reduction of a

nitrobenzene precursor.[3]

Synthesis of 3,5-dichloro-2,4-difluoroaniline from 3,5-
dichloro-2,4-difluoronitrobenzene[3]
This process involves the hydrogenation of 3,5-dichloro-2,4-difluoronitrobenzene.

Experimental Protocol:

Reaction Setup: In a high-pressure reaction vessel, combine 22.8g (0.1 mol) of 3,5-dichloro-

2,4-difluoronitrobenzene, 80 mL of Dimethylformamide (DMF), and 8g of Raney Nickel

catalyst.
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Hydrogenation: Seal the vessel and introduce hydrogen gas to a pressure of 1.25 MPa.

Reaction Conditions: Heat the mixture to 50°C and maintain the reaction for 3 hours with

stirring.

Work-up: After cooling the reaction mixture, filter to remove the Raney Nickel catalyst.

Isolation: The filtrate is subjected to reduced pressure distillation to yield 3,5-dichloro-2,4-

difluoroaniline.

Below is a diagram illustrating the synthesis workflow.
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Caption: Synthesis workflow for 3,5-dichloro-2,4-difluoroaniline.

Biological Activity and Signaling Pathways
Currently, there is limited specific information in the searched results regarding the biological

activity or associated signaling pathways for 3,5-dichloro-2,4-difluoroaniline. Halogenated

anilines, in general, are known to be important intermediates in the synthesis of
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pharmaceuticals and agrochemicals. For instance, the related compound 2,4-difluoroaniline is

used in the development of anti-cancer and anti-inflammatory drugs.[4]

The synthesis of teflubenzuron, an insecticide, utilizes 3,5-dichloro-2,4-difluoroaniline as a key

intermediate.[3] This suggests its role as a building block in the creation of biologically active

molecules.

The logical relationship for its use as an intermediate is outlined below.

3,5-dichloro-2,4-difluoroaniline Key Intermediate
Used in synthesis Biologically Active Molecules

(e.g., Pharmaceuticals, Agrochemicals)
Forms part of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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